Cas no 2358113-98-9 (tert-butyl N-(5-bromo-3-sulfamoylpyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-3-sulfamoylpyridin-2-yl)carbamate
• CAS No: 2358113-98-9
• MF: C₁₀H₁₄BrN₃O₄S
• MW: 352.204860210419
• CID: 5619302
• PubChem ID: 165927449
• Update Time: 2025-06-15

tert-butyl N-(5-bromo-3-sulfamoylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298708
• tert-butyl N-(5-bromo-3-sulfamoylpyridin-2-yl)carbamate
• 2358113-98-9

• Inchi： 1S/C10H14BrN3O4S/c1-10(2,3)18-9(15)14-8-7(19(12,16)17)4-6(11)5-13-8/h4-5H,1-3H3,(H2,12,16,17)(H,13,14,15)
• InChI Key： SWHJMNCLZLBEFQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)S(N)(=O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 350.98884g/mol
• Monoisotopic Mass: 350.98884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Additional information on tert-butyl N-(5-bromo-3-sulfamoylpyridin-2-yl)carbamate

Research Brief on tert-Butyl N-(5-bromo-3-sulfamoylpyridin-2-yl)carbamate (CAS: 2358113-98-9): Recent Advances and Applications

Recent studies have highlighted the significance of tert-butyl N-(5-bromo-3-sulfamoylpyridin-2-yl)carbamate (CAS: 2358113-98-9) as a key intermediate in the synthesis of biologically active compounds, particularly in the development of sulfonamide-based therapeutics. This compound, characterized by its bromo and sulfamoyl functional groups, has garnered attention for its potential applications in medicinal chemistry, including the design of enzyme inhibitors and antimicrobial agents. The tert-butyl carbamate moiety further enhances its utility as a protective group in multi-step synthetic routes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel carbonic anhydrase inhibitors. Researchers utilized tert-butyl N-(5-bromo-3-sulfamoylpyridin-2-yl)carbamate as a precursor to develop pyridine-sulfonamide derivatives with selective inhibition profiles against tumor-associated isoforms. The bromo substituent at the 5-position was found to be crucial for subsequent palladium-catalyzed cross-coupling reactions, enabling diverse structural modifications.

In parallel, pharmaceutical development efforts have explored this compound's potential in antibiotic design. A recent patent application (WO2023056321) disclosed its use in creating next-generation sulfonamide antibiotics with improved pharmacokinetic properties. The sulfamoyl group serves as a bioisostere for carboxyl groups, enhancing membrane permeability while maintaining target affinity. Stability studies of the tert-butyl carbamate protecting group under physiological conditions were particularly emphasized in this work.

Analytical characterization of 2358113-98-9 has advanced significantly, with recent publications detailing optimized HPLC-MS methods for purity assessment (Analytical and Bioanalytical Chemistry, 2024). These methods address challenges in detecting residual palladium from coupling reactions and quantifying isomeric impurities. The establishment of rigorous quality control protocols has become increasingly important as the compound enters preclinical development pipelines.

Emerging research presented at the 2024 American Chemical Society National Meeting revealed novel synthetic applications. One approach demonstrated regioselective functionalization of the pyridine ring through directed ortho-metalation, leveraging the sulfamoyl group as a directing moiety. This methodology expands the structural diversity accessible from this intermediate, particularly for creating asymmetric inhibitors of metalloenzymes.

While promising, current research also identifies challenges in scaling up production of tert-butyl N-(5-bromo-3-sulfamoylpyridin-2-yl)carbamate. A process chemistry study (Organic Process Research & Development, 2023) highlighted the need for alternative bromination methods to improve atom economy and reduce heavy metal waste. Green chemistry approaches employing electrochemical bromination are under investigation as potential solutions.

The compound's safety profile continues to be evaluated, with recent toxicological studies focusing on its metabolites. Research suggests that the tert-butyl carbamate group undergoes predictable hepatic metabolism, while the sulfamoyl moiety demonstrates favorable renal clearance characteristics. These findings support its continued development as a pharmaceutical intermediate with manageable toxicity concerns.

Looking forward, the versatility of 2358113-98-9 positions it as a valuable building block in drug discovery. Ongoing research explores its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The compound's dual functionality - serving as both a synthetic handle and a pharmacophore - makes it particularly attractive for these emerging therapeutic modalities.